3-(dimethylamino)-2-(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)acrylaldehyde O-methyloxime

• IUPAC Name: (Z,3E)-2-(2,5-dimethyl-4-nitropyrazol-3-yl)-3-methoxyimino-N,N-dimethylprop-1-en-1-amine
• InChI: InChI=1S/C11H17N5O3/c1-8-10(16(17)18)11(15(4)13-8)9(6-12-19-5)7-14(2)3/h6-7H,1-5H3/b9-7+,12-6+
• InChI Key: UPHYARUNOSTSAO-ODNHVIDUSA-N
• Canonical SMILES: CC1=NN(C(=C1[N+](=O)[O-])C(=CN(C)C)C=NOC)C
• Isomeric SMILES: CC1=NN(C(=C1[N+](=O)[O-])/C(=C/N(C)C)/C=N/OC)C
• Molecular Formula: C11H17N5O3
• Molecular Weight: 267.28 g/mol

Description

3-(dimethylamino)-2-(1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)acrylaldehyde O-methyloxime is a useful research compound. Its molecular formula is C11H17N5O3 and its molecular weight is 267.289. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Researchers have developed methods to synthesize a wide range of heterocyclic compounds using pyrazole derivatives as starting materials or intermediates. For example, the synthesis of 5-(1H-benzimidazol-2-yl)-1H-pyrazolo-[3,4-b]pyridines was achieved through the modification of the Hantzsch reaction, which involves the formation of compounds containing a 1,4-dihydropyridine ring, completed by aromatization through either splitting off of N,N-dimethylanyline or oxidation (Dzvinchuk, 2007).

Biological Activities

Several studies have focused on the potential antitumor and antimicrobial activities of pyrazole derivatives. For instance, new palladium(II) complexes bearing pyrazole-based Schiff base ligands were synthesized, characterized, and their cytotoxic effects against squamous carcinoma cells were evaluated, demonstrating dose-dependent and cell type-varied cytotoxic effects (Abu-Surrah et al., 2010).

Chemical Reactivity

Research on the chemical reactivity of pyrazole derivatives has led to the development of various synthetic methods for constructing complex molecules. For example, the synthesis of novel pyrazole-based heterocycles as potential antitumor agents was reported, where regioselective 1,3-dipolar cycloaddition with nitrilimines was utilized to afford pyrazole derivatives with significant cytotoxic activity against certain types of tumors (Farag et al., 2010).